(3R)-4,4-Difluoropyrrolidin-3-ol hydrochloride
Overview
Description
(3R)-4,4-Difluoropyrrolidin-3-ol hydrochloride is a useful research compound. Its molecular formula is C4H8ClF2NO and its molecular weight is 159.56 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 159.0262479 g/mol and the complexity rating of the compound is 96. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Enantioselective Synthesis
- Enantioselective Routes : A study describes two enantioselective routes to 4,4-difluoropyrrolidin-3-ol, showcasing its use as a valuable building block in medicinal chemistry (Si et al., 2016).
Synthesis Techniques
- Facile and Fluorination-Free Synthesis : Another research details a straightforward synthesis method for 3,3-difluoropyrrolidine hydrochloride, important in the synthesis of biologically active compounds (Wei et al., 2012).
Molecular Reactivity and Analysis
- Characterization and Reactivity Studies : Research on a related heterocycle molecule explores its synthesis, characterization, and reactivity, contributing to the understanding of such compounds' properties (Murthy et al., 2017).
- Conformational Analysis : A study presents the synthesis of 3-fluoro-4-hydroxyprolines, analyzing their conformational behavior and interaction with biological systems (Testa et al., 2018).
Application in Organic Synthesis
Synthesis of Bioactive Molecules : A practical large-scale synthesis of (3R,4R)-4-(Hydroxymethyl)pyrrolidin-3-ol is reported, highlighting its role as an intermediate in the creation of various bioactive molecules (Kotian et al., 2005).
Synthesis of 1′-Aza-C-Nucleosides : This compound is used in the synthesis of pyrimidine 1′-aza-C-nucleosides, indicating its utility in nucleoside analog synthesis (Filichev & Pedersen, 2001).
Synthesis of Enantiomerically Pure Pyrrolidin-3-ols : The compound facilitates the creation of enantiomerically pure 4-substituted pyrrolidin-3-ols, useful in synthesizing enantiopure bioactive pyrrolidines (Karlsson & Högberg, 2001).
Biological and Medicinal Applications
Base Excision Repair Glycosylases : Transition state mimics based on pyrrolidin-3-ol derivatives were synthesized for profiling glycosylases involved in DNA repair, demonstrating the compound's relevance in biochemical studies (Chu et al., 2011).
Pathogen-Inducible Biosynthesis Pathway : In a study related to plant biochemistry, the compound is implicated in the biosynthesis of 3-deoxyanthocyanidins in sorghum, a response to fungal inoculation (Liu et al., 2010).
Properties
IUPAC Name |
(3R)-4,4-difluoropyrrolidin-3-ol;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7F2NO.ClH/c5-4(6)2-7-1-3(4)8;/h3,7-8H,1-2H2;1H/t3-;/m1./s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLERLCGBOKVMAG-AENDTGMFSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(CN1)(F)F)O.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H](C(CN1)(F)F)O.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8ClF2NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
159.56 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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